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Aglaiol Aglaiol
Brand Name: Vulcanchem
CAS No.: 1838-52-4
VCID: VC0162245
InChI: InChI=1S/C30H50O2/c1-19(9-12-25-27(4,5)32-25)20-13-17-29(7)21(20)10-11-23-28(6)16-15-24(31)26(2,3)22(28)14-18-30(23,29)8/h20-25,31H,1,9-18H2,2-8H3/t20-,21-,22+,23-,24+,25+,28+,29-,30-/m1/s1
SMILES: CC1(C2CCC3(C(C2(CCC1O)C)CCC4C3(CCC4C(=C)CCC5C(O5)(C)C)C)C)C
Molecular Formula: C30H50O2
Molecular Weight: 442.728

Aglaiol

CAS No.: 1838-52-4

Main Products

VCID: VC0162245

Molecular Formula: C30H50O2

Molecular Weight: 442.728

Aglaiol - 1838-52-4

CAS No. 1838-52-4
Product Name Aglaiol
Molecular Formula C30H50O2
Molecular Weight 442.728
IUPAC Name (3S,5R,8R,9R,10R,13R,14R,17S)-17-[4-[(2S)-3,3-dimethyloxiran-2-yl]but-1-en-2-yl]-4,4,8,10,14-pentamethyl-2,3,5,6,7,9,11,12,13,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
Standard InChI InChI=1S/C30H50O2/c1-19(9-12-25-27(4,5)32-25)20-13-17-29(7)21(20)10-11-23-28(6)16-15-24(31)26(2,3)22(28)14-18-30(23,29)8/h20-25,31H,1,9-18H2,2-8H3/t20-,21-,22+,23-,24+,25+,28+,29-,30-/m1/s1
Standard InChIKey ILQUAQTXYDCHSY-VAGSCCGESA-N
SMILES CC1(C2CCC3(C(C2(CCC1O)C)CCC4C3(CCC4C(=C)CCC5C(O5)(C)C)C)C)C
Last Modified Aug 20 2021
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